Cas no 2229284-66-4 (2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid)

• Product Name: 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid
• CAS No: 2229284-66-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5762360
• PubChem ID: 165965073
• Update Time: 2025-06-14

2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2229284-66-4
• EN300-1832159
• 2-[1-(3,3-dimethylcyclopentyl)cyclopropyl]acetic acid
• 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid

• Inchi： 1S/C12H20O2/c1-11(2)4-3-9(7-11)12(5-6-12)8-10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： NFUHMBQEGTYGHK-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid (CAS No. 2229284-66-4)

2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid (CAS No. 2229284-66-4) is a specialized organic compound with a unique structural framework, combining a cyclopropylacetic acid moiety with a 3,3-dimethylcyclopentyl group. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. The compound's cyclopropyl ring and carboxylic acid functionality contribute to its potential as a building block for bioactive molecules, particularly in drug discovery targeting metabolic disorders and inflammation.

In recent years, the demand for cyclopropane derivatives like 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid has surged due to their role in modulating enzyme activity and receptor binding. Researchers are exploring its applications in designing small-molecule inhibitors and pro-drugs, aligning with trends in personalized medicine. The compound's steric hindrance from the dimethylcyclopentyl group enhances selectivity, a feature highly sought after in kinase inhibitor development. These attributes have positioned it as a candidate for addressing drug resistance challenges, a hot topic in oncology and infectious disease research.

From a synthetic chemistry perspective, CAS No. 2229284-66-4 exemplifies advancements in stereoselective synthesis. Its preparation often involves ring-closing metathesis or cyclopropanation techniques, reflecting innovations in green chemistry. The compound's stability under physiological conditions has also sparked interest in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs) and targeted drug delivery systems. Such applications resonate with the growing focus on precision therapeutics and sustained-release formulations.

Environmental and regulatory considerations further highlight the relevance of 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid. Its biodegradability profile and low ecotoxicity align with the green chemistry principles emphasized in modern industrial processes. Analytical methods for quantifying this compound, such as HPLC-MS and NMR spectroscopy, are frequently discussed in forums on quality control standards. These techniques ensure compliance with stringent guidelines for pharmaceutical intermediates, a critical concern for manufacturers.

The commercial landscape for CAS No. 2229284-66-4 reflects broader market dynamics. With patents expiring on several cyclopropane-based drugs, generic manufacturers are evaluating this compound for cost-effective alternatives. Supply chain analysts note its inclusion in custom synthesis catalogs, catering to the rise of contract research organizations (CROs). This trend intersects with discussions on deglobalization and regional API production, topics dominating post-pandemic pharmaceutical discourse.

Future research directions for 2-1-(3,3-dimethylcyclopentyl)cyclopropylacetic acid may explore its utility in bioorthogonal chemistry or as a ligand in catalysis. Computational studies predicting its ADMET properties could accelerate its adoption in preclinical pipelines. As the scientific community prioritizes fragment-based drug design, this compound's balanced lipophilicity and molecular rigidity offer compelling advantages. These developments underscore its potential to address unmet medical needs while adhering to sustainability goals.